N-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)benzyl]-2-(morpholin-4-yl)ethanamine

• Molecular Formula: C17H25ClN2O3
• Molecular Weight: 340.8 g/mol
• IUPAC Name: N-[(3-chloro-5-methoxy-4-prop-2-enoxyphenyl)methyl]-2-morpholin-4-ylethanamine
• InChI: InChI=1S/C17H25ClN2O3/c1-3-8-23-17-15(18)11-14(12-16(17)21-2)13-19-4-5-20-6-9-22-10-7-20/h3,11-12,19H,1,4-10,13H2,2H3
• InChI Key: XDAXZOJNYJHBQK-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC(=C1)CNCCN2CCOCC2)Cl)OCC=C

Description

N-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)benzyl]-2-(morpholin-4-yl)ethanamine, also known as CMPEA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of N-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)benzyl]-2-(morpholin-4-yl)ethanamine is not fully understood, but it is believed to involve the modulation of various signaling pathways. N-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)benzyl]-2-(morpholin-4-yl)ethanamine has been shown to interact with serotonin and dopamine receptors, as well as ion channels and transporters. It is also thought to have antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects
N-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)benzyl]-2-(morpholin-4-yl)ethanamine has been shown to have various biochemical and physiological effects in different systems. In cancer cells, N-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)benzyl]-2-(morpholin-4-yl)ethanamine has been shown to induce apoptosis through the activation of caspase enzymes. In the brain, N-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)benzyl]-2-(morpholin-4-yl)ethanamine has been shown to improve cognitive function and protect against neurodegeneration. In cardiovascular research, N-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)benzyl]-2-(morpholin-4-yl)ethanamine has been shown to induce vasodilation and reduce blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)benzyl]-2-(morpholin-4-yl)ethanamine in lab experiments is its potential therapeutic properties in various areas of research. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its effects.

Future Directions

There are several potential future directions for N-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)benzyl]-2-(morpholin-4-yl)ethanamine research. One area of interest is its potential use in combination with other drugs for cancer treatment. Another area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of N-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)benzyl]-2-(morpholin-4-yl)ethanamine and its potential applications in cardiovascular research.

Synthesis Methods

The synthesis of N-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)benzyl]-2-(morpholin-4-yl)ethanamine involves several steps, including the reaction of 3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)benzyl chloride with morpholine, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained by reacting the intermediate with 2-chloroethylamine hydrochloride.

Scientific Research Applications

N-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)benzyl]-2-(morpholin-4-yl)ethanamine has been studied for its potential therapeutic properties in various areas, including cancer, neurological disorders, and cardiovascular diseases. In cancer research, N-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)benzyl]-2-(morpholin-4-yl)ethanamine has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurological research, N-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)benzyl]-2-(morpholin-4-yl)ethanamine has been investigated for its potential neuroprotective effects and ability to improve cognitive function. In cardiovascular research, N-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)benzyl]-2-(morpholin-4-yl)ethanamine has been studied for its vasodilatory effects and potential to reduce blood pressure.